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Compound of Interest

Compound Name: Levomedetomidine-d8

Cat. No.: B15597246

Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth look at Levomedetomidine-d8, including its core chemical data, and explores the

pharmacology and experimental considerations of its non-deuterated counterpart,

Levomedetomidine.

Core Chemical and Physical Data
Levomedetomidine-d8 is the deuterated form of Levomedetomidine, the (R)-enantiomer of the

veterinary sedative and analgesic Medetomidine.[1] Deuterated compounds like

Levomedetomidine-d8 are invaluable in analytical chemistry, particularly in mass

spectrometry-based methods, where they serve as superior internal standards for the

quantification of their non-deuterated analogues.
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Property Value Source

Molecular Formula C₁₃H₈D₈N₂ [2]

CAS Number 119717-21-4 (Unlabeled) [2]

Molecular Weight 208.33 g/mol [2]

Synonyms Levo-medetomidine-D8 [2]

Note: A specific CAS number for the deuterated (d8) form of Levomedetomidine is not readily

available. The CAS number provided is for the parent, unlabeled compound.

Pharmacological Profile of Levomedetomidine
Levomedetomidine is the levorotary enantiomer of medetomidine.[3] While its dextrorotary

counterpart, dexmedetomidine, is a potent and selective α2-adrenergic receptor agonist

responsible for sedative and analgesic effects, levomedetomidine is considered

pharmacologically weak or largely inactive in this regard.[4][5]

Mechanism of Action
Medetomidine exerts its effects as a selective and potent α2-adrenergic receptor (α2-AR)

agonist.[6] These G-protein coupled receptors, upon activation by an agonist like

dexmedetomidine, initiate a signaling cascade that inhibits adenylyl cyclase. This leads to a

decrease in intracellular cyclic adenosine 3',5'-monophosphate (cAMP) levels.[7] The activation

of α2-adrenoceptors also causes hyperpolarization of neurons by opening G-protein-coupled

inwardly rectifying potassium channels, which suppresses neuronal firing.[7] This inhibition of

noradrenergic neurons, particularly in the locus coeruleus of the brainstem, is the primary

mechanism for its sedative and analgesic effects.[6][7]

Levomedetomidine's interaction with α2-adrenoceptors is significantly weaker than that of

dexmedetomidine. Some in vitro studies suggest it may act as a weak partial agonist or an

inverse agonist at these receptors.[8] It also has a lower selectivity ratio for α2- versus α1-

adrenoceptors compared to dexmedetomidine.[9]
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Pharmacokinetics
Studies in dogs have revealed significant differences in the pharmacokinetic profiles of

medetomidine's enantiomers. The clearance of levomedetomidine is notably more rapid than

that of dexmedetomidine and racemic medetomidine.[2][10]

Compound (Dose) Clearance (L/h/kg)

Levomedetomidine (10 µg/kg) 3.52 ± 1.03

Levomedetomidine (20 µg/kg) 4.07 ± 0.69

Dexmedetomidine (10 µg/kg) 0.97 ± 0.33

Dexmedetomidine (20 µg/kg) 1.24 ± 0.48

Racemic Medetomidine (40 µg/kg) 1.26 ± 0.44

Data from a study in Beagle dogs.[2][10]

When administered as a racemic mixture, plasma concentrations of levomedetomidine have

been observed to be lower than those of dexmedetomidine, which may be attributed to its

faster clearance.[11]

Experimental Protocols
The following outlines a typical experimental workflow for a pharmacokinetic study of

Levomedetomidine and Dexmedetomidine in a canine model, based on methodologies

described in the literature.

Animal Model and Drug Administration
Subjects: Healthy Beagle dogs are commonly used.[5][12]

Treatments: In a crossover study design, each dog would receive different treatments on

separate occasions. This could include intravenous (IV) bolus injections of

levomedetomidine, dexmedetomidine, and a saline placebo.[10] For instance, a study might

involve administering a bolus of levomedetomidine (e.g., 10 µg/kg or 80 µg/kg) followed by a

continuous infusion.[5][12]
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Sample Collection and Processing
Blood Sampling: Venous blood samples are collected at predetermined time points into

tubes containing an anticoagulant like EDTA.[11]

Plasma Separation: The blood samples are centrifuged to separate the plasma, which is

then stored, typically at -80°C, until analysis.

Bioanalytical Method: Chiral LC-MS/MS
Levomedetomidine-d8 is an ideal internal standard for the quantification of levomedetomidine

using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation: A liquid-liquid extraction is performed. For example, ethyl acetate can

be used to extract the analytes from the plasma samples.[13]

Chromatographic Separation: Enantiomeric separation is achieved using a chiral column,

such as one based on cellulose tris(4-methylbenzoate).[13] The mobile phase composition is

optimized to resolve dexmedetomidine and levomedetomidine.

Mass Spectrometric Detection: A tandem mass spectrometer is used for sensitive and

selective detection of the analytes and the deuterated internal standard. A lower limit of

quantification of 0.1 ng/mL has been achieved for both enantiomers in dog plasma.[13]
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Pharmacokinetic Study Experimental Workflow

Concluding Remarks
Levomedetomidine-d8 is a critical tool for the precise quantification of levomedetomidine in

biological matrices. Understanding the distinct pharmacological and pharmacokinetic properties
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of levomedetomidine in contrast to its active enantiomer, dexmedetomidine, is essential for

comprehensive drug development and research in the field of α2-adrenergic agonists. The

methodologies and data presented here provide a foundational guide for researchers designing

and interpreting studies involving these compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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